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Compound of Interest

Compound Name: Quazinone

Cat. No.: B1678627

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This document provides essential guidance for the safe handling
and disposal of Quazinone, a phosphodiesterase inhibitor used in research. Adherence to

these procedures is mandatory to ensure a safe working environment and compliance with
regulations.

Key Chemical and Physical Properties of Quazinone

A summary of important quantitative data for Quazinone is presented below for easy
reference. This information is critical for understanding the chemical's characteristics and
potential hazards.
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Property Value
Molecular Formula C11H10CIN3O[1][2][3]
Molecular Weight 235.67 g/mol [1][3]
CAS Number 70018-51-8[1][2]
Appearance White to off-white solid[4]
. Soluble in ethanol (Img/mL) and DMSO. Very
Solubility ) )
slightly soluble in cold water.[4][5]
Stable for 2 years from purchase as supplied.
Stability Solutions in DMSO or ethanol may be stored at

-20°C for up to 3 months.[4]

Hazard Identification and Safety Precautions

Quazinone presents the following hazards:

o Harmful if swallowed (Acute toxicity, Oral: Category 4)

e May cause an allergic skin reaction (Skin sensitization: Category 1)

o Harmful to aquatic life (Short-term (acute) aquatic hazard: Category 3)

Personal Protective Equipment (PPE) is mandatory when handling Quazinone. This includes,

but is not limited to:
o Protective gloves (e.g., nitrile rubber)[6]
o Safety glasses or goggles[7]

o Alab coat or other protective clothing[7]

Quazinone Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Quazinone waste.
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Quazinone Waste Disposal Protocol

Identify Quazinone Waste
(Solid, Liquid, Contaminated Materials)

Segregate Waste

Solid Waste Liquid Waste Sharps & Glassware
(Unused reagent, contaminated solids) (Solutions containing Quazinone) (Contaminated pipettes, vials)

Label Waste Containers Clearly
'Hazardous Waste - Quazinone'

Store in Designated Hazardous
Waste Accumulation Area

Arrange for Professional Disposal
(Contact EHS or licensed waste hauler)

Click to download full resolution via product page

Quazinone Waste Disposal Workflow

Step-by-Step Disposal Protocol

The primary and most critical step in the disposal of Quazinone is to dispose of contents and
container to an approved waste disposal plant. Do not dispose of Quazinone down the drain or
in regular trash under any circumstances in a laboratory setting.

Experimental Protocol for Laboratory Waste Disposal:
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» Waste Identification and Segregation:

o Identify all waste streams containing Quazinone. This includes pure, unused Quazinone,
solutions containing Quazinone, and any materials contaminated with Quazinone (e.g.,
pipette tips, gloves, weigh boats, paper towels).

o Segregate Quazinone waste from other chemical waste streams to prevent unintended
reactions.

e Containerization:

o Solid Waste: Collect solid Quazinone waste in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Liquid Waste: Collect liquid waste containing Quazinone in a compatible, sealed, and
labeled hazardous waste container. Do not mix with other incompatible waste.

o Contaminated Labware: Disposable items (gloves, wipes) should be placed in a sealed
bag and then into the solid hazardous waste container. Contaminated sharps (needles,
scalpels) must be placed in a designated sharps container. Contaminated glassware
should be decontaminated with a suitable solvent (e.g., ethanol) with the rinsate collected
as hazardous liquid waste, or disposed of as hazardous solid waste.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "Quazinone." Include the date of waste accumulation.

e Storage:

o Store sealed hazardous waste containers in a designated, well-ventilated, and secure
waste accumulation area, away from general laboratory traffic.

o Ensure secondary containment is in place to prevent spills.

» Final Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
Quazinone waste.

o Provide the waste manifest or any other required documentation to the disposal service.
For Unused Medicines in a Non-Laboratory Setting:

While not the primary audience for this document, for individuals with expired or unused
Quazinone outside of a research setting, the following general guidance for pharmaceutical
disposal should be followed:

» Do not flush unless specifically instructed to do so on the packaging.

o Utilize a drug take-back program if available in your community. These are the safest option
for disposal.[8][9]

 If a take-back program is not available, you can dispose of the medicine in your household
trash by following these steps:

o

Remove the medicine from its original container.[10][11]

o Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This
makes it less appealing to children and pets.[8][10][11]

o Place the mixture in a sealed plastic bag or other container to prevent it from leaking.[10]
[11]

o Before discarding the original container, scratch out all personal information on the label to
protect your privacy.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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